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Compound of Interest

Compound Name: tert-Butyl thiophen-2-ylcarbamate

Cat. No.: B184355 Get Quote

Technical Guide: tert-Butyl thiophen-2-
ylcarbamate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical properties,

synthesis, and applications of tert-Butyl thiophen-2-ylcarbamate (CAS No. 56267-50-6). The

information is intended to support research and development activities in organic synthesis,

medicinal chemistry, and materials science.

Chemical Identity and Physicochemical Properties
tert-Butyl thiophen-2-ylcarbamate is a heterocyclic organic compound featuring a thiophene

ring functionalized with a tert-butoxycarbonyl (Boc) protected amine group. This structure

makes it a valuable intermediate in the synthesis of more complex molecules.[1] Its key

identifiers and properties are summarized below.

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Source(s)

IUPAC Name
tert-butyl N-thiophen-2-

ylcarbamate
N/A

Synonyms

tert-Butyl N-(2-

thienyl)carbamate, 2-(N-Boc-

amino)thiophene

[1]

CAS Number 56267-50-6 [1][2][3][4]

Molecular Formula C₉H₁₃NO₂S [1][3][5]

Molecular Weight 199.27 g/mol [1][3][4]

Melting Point 151 - 152 °C (303.8 - 305.6 °F) [2]

Appearance
White to off-white crystalline

powder
[1]

Solubility Insoluble in water [2]

XLogP3 2.5 N/A

Table 2: Crystallographic Data[5]

Parameter Value

Crystal System Orthorhombic

Space Group Pca2₁

a 11.732 (2) Å

b 8.6513 (17) Å

c 9.879 (2) Å

Volume (V) 1002.7 (3) Å³

Z 4

Dihedral Angle
15.79 (14)° (between thiophene ring and

carbamate group)
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Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of tert-Butyl thiophen-2-
ylcarbamate.

Table 3: Spectroscopic Properties

Spectrum Type Data Source(s)

¹H NMR

(400 MHz, CDCl₃): δ = 6.9 (br,

1H, –NH), 6.79 (m, 2H, –CH),

6.5 (dd, 1H, –CH), 1.5 (s, 9H,

tBu)

[5]

FT-IR

The experimental FT-IR

spectrum (4000-400 cm⁻¹) has

been recorded and analyzed in

the solid phase.

N/A

Experimental Protocols
Synthesis via Curtius Rearrangement
The title compound is commonly prepared through a typical Curtius Rearrangement reaction.[5]

Materials:

Thiophene-2-carbonyl azide (1.0 equivalent, e.g., 270 mg, 1.77 mmol)

tert-Butyl alcohol (1.0 equivalent, e.g., 131 mg, 1.77 mmol)

Toluene (e.g., 15 ml)

Procedure:

Dissolve thiophene-2-carbonyl azide and tert-butyl alcohol in toluene in a suitable reaction

flask.[5]

Heat the solution at 100 °C overnight.[5]
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After the reaction is complete, remove the excess solvent and unreacted tert-butyl alcohol in

vacuo.[5]

To obtain crystals suitable for X-ray analysis, dissolve the crude product in toluene and cool

the solution to -30 °C.[5]

Synthesis Workflow of tert-Butyl thiophen-2-ylcarbamate
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Caption: Synthesis workflow via Curtius Rearrangement.

Applications and Reactivity
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tert-Butyl thiophen-2-ylcarbamate is a versatile building block in synthetic chemistry,

primarily due to the distinct reactivity of its functional groups.

Precursor for Ligand Synthesis: It serves as a key precursor in the synthesis of diimine

ligands, which are suitable for forming metal complexes.[5]

Intermediate in Agrochemicals and Pharmaceuticals: The compound is a valuable

intermediate for developing novel pesticides, herbicides, and potential drug candidates.[1]

The thiophene ring enhances reactivity and selectivity in various chemical transformations.[1]

Role in C-H Activation Chemistry: The thiophene moiety is amenable to palladium-catalyzed

direct 5-arylation, allowing for the construction of complex biaryl structures.

The utility of this compound stems directly from its molecular architecture. The Boc group

serves as a robust protecting group for the amine, which can be removed under acidic

conditions. The thiophene ring provides a site for electrophilic substitution and metal-catalyzed

cross-coupling reactions, while the N-H bond of the carbamate can participate in hydrogen

bonding or act as a coordination site in ligands.
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Structure-Function Relationship

Structural Features

Chemical Utility
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Caption: Relationship between structure and chemical utility.

Safety and Handling
tert-Butyl thiophen-2-ylcarbamate requires careful handling in a laboratory setting. The

compound is classified with the following hazards:

Causes skin irritation.

Causes serious eye irritation.
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May cause respiratory irritation.

Handling Recommendations:

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and appropriate lab clothing.[2]

Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation

of dust.[2]

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[2]

Incompatibilities: Avoid contact with strong acids.[2]

Disposal: Dispose of contents and container to an approved waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b184355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

